Cas no 1260756-52-2 (5-bromo-2-chloro-4-(piperidin-3-yl)pyridine)

• Product Name: 5-bromo-2-chloro-4-(piperidin-3-yl)pyridine
• CAS No: 1260756-52-2
• MF: C₁₀H₁₂BrClN₂
• MW: 275.572680473328
• CID: 5857847
• PubChem ID: 129955178
• Update Time: 2025-11-07

5-bromo-2-chloro-4-(piperidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-4-(piperidin-3-yl)pyridine
• EN300-1913705
• 1260756-52-2

• Inchi： 1S/C10H12BrClN2/c11-9-6-14-10(12)4-8(9)7-2-1-3-13-5-7/h4,6-7,13H,1-3,5H2
• InChI Key： CUWMSUOGAZJMEL-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C1CNCCC1)Cl

Computed Properties

• Exact Mass: 273.98724g/mol
• Monoisotopic Mass: 273.98724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.9Ų

Additional information on 5-bromo-2-chloro-4-(piperidin-3-yl)pyridine

Comprehensive Overview of 5-bromo-2-chloro-4-(piperidin-3-yl)pyridine (CAS No. 1260756-52-2): Properties, Applications, and Research Insights

5-bromo-2-chloro-4-(piperidin-3-yl)pyridine (CAS No. 1260756-52-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and is further functionalized with bromo, chloro, and piperidinyl substituents. The presence of these groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in drug discovery and material science.

Researchers and industry professionals often search for 5-bromo-2-chloro-4-(piperidin-3-yl)pyridine synthesis, CAS 1260756-52-2 applications, and piperidine-pyridine derivatives due to the compound's relevance in modern chemistry. Its molecular structure, which combines halogen atoms with a piperidine moiety, offers opportunities for diverse chemical modifications, making it a valuable building block in medicinal chemistry. Recent studies have explored its role in targeting specific enzymes or receptors, though detailed mechanisms remain under investigation.

One of the trending topics in organic chemistry is the development of sustainable synthesis methods for halogenated pyridines like 5-bromo-2-chloro-4-(piperidin-3-yl)pyridine. Environmental concerns and regulatory pressures have driven innovations in catalytic processes and green solvents, aligning with the broader demand for eco-friendly chemical production. Researchers are also investigating structure-activity relationships (SAR) to optimize the compound's efficacy in potential therapeutic applications, such as kinase inhibition or antimicrobial activity.

From a commercial perspective, CAS 1260756-52-2 is often discussed in the context of high-value chemical intermediates. Its availability and purity are critical for downstream applications, prompting suppliers to emphasize rigorous quality control. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and assess impurities, ensuring compliance with industry standards. This focus on quality aligns with the growing demand for reliable research chemicals in both academic and industrial settings.

In summary, 5-bromo-2-chloro-4-(piperidin-3-yl)pyridine represents a compelling case study in the intersection of synthetic chemistry and applied science. Its structural complexity and functional adaptability continue to inspire research across multiple disciplines, from drug development to materials engineering. As the scientific community prioritizes precision molecular design and sustainable methodologies, compounds like this will remain at the forefront of innovation.